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Compound of Interest

Compound Name: VEGFR2-IN-7

cat. No.: B15577195

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling VEGFR2-IN-7 must adhere to proper disposal protocols to ensure laboratory safety
and environmental responsibility. While the Safety Data Sheet (SDS) for a compound identified
as VEGFR2 Kinase Inhibitor Il (CAS No. 288144-20-7), a likely equivalent to VEGFR2-IN-7,
indicates it is not classified as a hazardous substance under the Globally Harmonized System
(GHS), it is imperative to follow standard laboratory practices for chemical waste disposal.[1][2]
This guide provides essential safety and logistical information for the proper disposal of this
compound.

Immediate Safety and Disposal Protocols

All chemical waste, regardless of its hazard classification, should be managed with care. Under
no circumstances should this material be disposed of down the drain or in regular solid waste
without consulting your institution's Environmental Health and Safety (EHS) department.

Key Disposal Steps:

o Risk Assessment: Before handling, review the Safety Data Sheet. Although VEGFR2 Kinase
Inhibitor Il is not classified as hazardous, it is crucial to be aware of its properties and to
handle it with the usual precautionary measures for handling chemicals.[1]

e Segregation: At the point of generation, segregate waste containing VEGFR2-IN-7 from
other waste streams. This includes unused stock solutions, contaminated personal protective
equipment (PPE), and any labware (e.qg., pipette tips, tubes, flasks) that has come into
contact with the compound.
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o Waste Collection:

o Solid Waste: Collect all contaminated solid materials in a dedicated, clearly labeled, and
leak-proof waste container.

o Liquid Waste: Collect all liquid waste containing VEGFR2-IN-7 in a sealed, leak-proof, and
clearly labeled waste container. If the liquid waste contains solvents, ensure the container
is appropriate for those solvents.

» Labeling: All waste containers must be clearly labeled with the full chemical name
("VEGFR2-IN-7" or "VEGFR2 Kinase Inhibitor II"), the approximate concentration, and any
solvents used.

o Storage: Store waste containers in a designated, well-ventilated, and secure area, away
from incompatible materials, pending disposal by your institution's EHS personnel.

» Disposal: Arrange for the disposal of the chemical waste through your institution's hazardous
waste management program. They will have the expertise to handle and dispose of the
material in accordance with local, state, and federal regulations.

Hazard and Safety Data Summary

The following table summarizes the hazard information for VEGFR2 Kinase Inhibitor I, based
on available Safety Data Sheets.
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Hazard . . .
o Rating Details Citation
Classification
The substance is not
classified as
GHS Classification Not Classified hazardous according [1]

to the Globally
Harmonized System.

Health: O, Fire: 0,

On a scale of 0-4, this

NFPA Ratings L indicates minimal [1]
Reactivity: 0
hazard.
) On a scale of 0-4, this
) Health: O, Fire: O, o o
HMIS-Ratings indicates minimal [1]

Reactivity: 0

hazard.

First Aid Measures

No special measures

required

General first aid
includes moving to
fresh air after
inhalation, rinsing
eyes with water, and
consulting a doctor if
symptoms persist
after swallowing. The
product is generally
not irritating to the

skin.

[1]

Experimental Protocol: Risk Assessment for
Chemical Disposal

A thorough risk assessment is critical before proceeding with the disposal of any laboratory

chemical.

Methodology:
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« ldentify the Chemical: Confirm the identity of the chemical to be disposed of as VEGFR2-IN-
7 (VEGFR2 Kinase Inhibitor Il, CAS: 288144-20-7).

o Consult the Safety Data Sheet (SDS):
o Obtain and review the most recent SDS for the specific chemical.

o Pay close attention to sections on hazard identification, handling and storage, and
disposal considerations.

o Evaluate the Hazards:

o Based on the SDS, determine the physical and health hazards associated with the
chemical. For VEGFR2 Kinase Inhibitor Il, the SDS indicates it is not a hazardous
substance.[1][2]

o Consider the form of the waste (solid, liquid, concentration) and any other components in
the waste mixture (e.g., solvents).

o Determine Appropriate Personal Protective Equipment (PPE):

o Based on the risk assessment, select appropriate PPE. For VEGFR2-IN-7, standard
laboratory PPE including safety glasses, gloves, and a lab coat is recommended as part of
usual precautionary measures for handling chemicals.[1]

e ldentify Institutional Procedures:

o Consult your institution's Environmental Health and Safety (EHS) guidelines for chemical
waste disposal.

o Determine the correct waste stream and container for the chemical.
e Document the Assessment:

o Maintain a record of the risk assessment for future reference.

VEGFR2-IN-7 Disposal Decision Pathway
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Caption: Decision workflow for the proper disposal of VEGFR2-IN-7.
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VEGFR Signaling Pathway Overview

VEGFR2 is a key mediator of angiogenesis, the formation of new blood vessels. Its signaling
pathway is a critical target in cancer therapy.
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Caption: Simplified VEGFR2 signaling pathway leading to angiogenesis.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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